2-Phenyl-4-chloromethyl-5-methyl-1,2,3-triazole

• Molecular Formula: C10H10ClN3
• Molecular Weight: 207.66 g/mol
• IUPAC Name: 4-(chloromethyl)-5-methyl-2-phenyltriazole
• InChI: InChI=1S/C10H10ClN3/c1-8-10(7-11)13-14(12-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key: WVOPQDMPUYOHPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(N=C1CCl)C2=CC=CC=C2

Description

2-Phenyl-4-chloromethyl-5-methyl-1,2,3-triazole is a useful research compound. Its molecular formula is C10H10ClN3 and its molecular weight is 207.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.0 g of (5-methyl-2-phenyl-1,2,3-triazol4-yl)methan-1-ol was dissolved in 35 ml of dichloromethane, then 6.3 g of thionyl chloride was added dropwise thereto under cooling with ice. After stirring for 1 hour at room temperature, 100 ml of water was added. The resulting solution was made alkaline with 8 g of potassium carbonate, then extracted with chloroform. The organic phase was washed with water and a saturated salt solution, then dried over anhydrous sodium sulfate. After the solvent was distilled off, 5.2 g of the aimed compound was obtained.